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Introduction and Application Notes
Thallium-doped Sodium Iodide, NaI(Tl), is one of the most widely used scintillation materials for

gamma-ray spectroscopy, prized for its high light output and excellent energy resolution. While

traditionally not known for pulse shape discrimination (PSD), a technique to differentiate

particle types based on the shape of their light pulse, PSD in NaI(Tl) is feasible and valuable

for specific applications. This is particularly relevant in mixed-field radiation environments

where gamma-rays must be distinguished from neutrons or alpha particles.

The scintillation mechanism in NaI(Tl) produces light pulses whose shapes are dependent on

the type of interacting particle. Generally, interactions with heavier, more densely ionizing

particles like nuclear recoils (from neutrons) or alpha particles result in a faster signal decay

time compared to interactions with lighter particles like electrons (from gamma-ray

interactions). This subtle difference in the timing profile of the scintillation light allows for

particle discrimination.

However, applying PSD techniques to NaI(Tl) can be challenging, especially at low energies

where the pulse shapes are less distinct. Despite these challenges, successful discrimination

has been demonstrated, significantly improving the signal-to-noise ratio in applications such as

dark matter searches and neutron detection.

Key Applications:
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Dark Matter Direct Detection: PSD is used to reject background events from gamma-rays

and beta particles, which mimic the signals expected from Weakly Interacting Massive

Particles (WIMPs).

Neutron Detection in Mixed Gamma Fields: In fields of nuclear security and reactor

monitoring, PSD helps to isolate neutron signals from a high-gamma background.

Medical and Pharmaceutical Research: In the context of drug development, particularly with

radiopharmaceuticals, distinguishing between different types of radiation (e.g., alpha vs.

gamma) can be crucial for dosimetry and understanding therapeutic efficacy.

Principle of Pulse Shape Discrimination in NaI(Tl)
The ability to perform PSD in NaI(Tl) stems from the different scintillation decay times for

various particles. The primary, slow decay component of NaI(Tl) is approximately 239-250 ns at

room temperature. However, interactions with different particles populate the luminescent

centers in slightly different ways, leading to variations in the pulse shape. Nuclear recoils, for

instance, tend to produce pulses with a faster rising edge and a shorter decay time compared

to electron recoils from gamma interactions.

Several algorithms can be employed to quantify this shape difference, with the Charge

Integration Method being one of the most common and robust techniques.

The Charge Integration Method
This method involves integrating the charge (the area under the pulse) over two different time

windows: a "short" or "prompt" window capturing the initial part of the pulse, and a "total"

window that encompasses the entire pulse, including its long tail.

A PSD parameter is then calculated as the ratio of the charge in the tail of the pulse to the total

charge:

PSD Parameter = (Charge in Tail Window) / (Charge in Total Window)

Particles with a faster decay (e.g., nuclear recoils) will have a smaller proportion of their total

light in the tail of the pulse, resulting in a lower PSD parameter. Conversely, particles with a

slower decay (e.g., electrons) will have a larger fraction of light in the tail, yielding a higher PSD
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parameter. By plotting this PSD parameter against the total energy of the event, distinct bands

corresponding to different particle types can be visualized.

Quantitative Data
The effectiveness of PSD is highly dependent on the scintillator's properties and the energy of

the interaction.

Table 1: Scintillation Properties of NaI(Tl)
Property Value Reference

Primary Decay Time ~250 ns

Light Yield ~40,000 photons/MeV

Wavelength of Max. Emission 415 nm

Density 3.67 g/cm³

Table 2: Typical PSD Performance Metrics
The quality of separation between two particle populations is quantified by the Figure of Merit

(FOM).

Parameter Description Formula

Figure of Merit (FOM)

A measure of the separation

between the distribution peaks

of two particle types. A higher

FOM indicates better

separation. An FOM > 1.27 is

generally considered

adequate.

FOM = Separation / (FWHM₁ +

FWHM₂)

Where "Separation" is the distance between the centers of the two Gaussian peaks, and

FWHM is the Full Width at Half Maximum of each peak in the PSD parameter distribution.
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Protocol 1: Experimental Setup and Data Acquisition
This protocol outlines the necessary steps to acquire raw pulse data suitable for PSD analysis.

Materials and Equipment:

NaI(Tl) scintillator crystal coupled to a Photomultiplier Tube (PMT).

High Voltage (HV) power supply for the PMT.

Preamplifier.

Fast waveform digitizer or digital oscilloscope (e.g., ≥250 MS/s, ≥12-bit resolution).

Radiation sources (e.g., a gamma source like ¹³⁷Cs for electron recoil calibration and a

neutron source like Am-Be or ²⁵²Cf for nuclear recoil calibration).

Data Acquisition (DAQ) computer and software.

Procedure:

Setup: Assemble the detector system as shown in the workflow diagram below. Ensure the

NaI(Tl) crystal has a good optical coupling to the PMT.

Power On: Turn on the HV power supply and set it to the manufacturer's recommended

voltage for the PMT.

Signal Connection: Connect the PMT output to the preamplifier, and the preamplifier output

to the input of the fast digitizer.

Digitizer Settings: Configure the digitizer to have a sampling rate high enough to accurately

capture the pulse shape (e.g., 250 MHz or higher). Set the vertical resolution and range to

avoid signal clipping while maximizing dynamic range.

Triggering: Set a trigger threshold just above the electronic noise level to initiate data

acquisition for each scintillation event.
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Gamma Calibration: Place the gamma source (e.g., ¹³⁷Cs) near the detector. Acquire a

sufficient number of waveforms (e.g., >10,000 events) for calibration and to establish the

electron recoil band.

Nuclear Recoil Calibration: Replace the gamma source with the neutron source (e.g., ²⁵²Cf).

Acquire a sufficient number of waveforms to establish the nuclear recoil band.

Data Storage: Save the acquired waveforms for each event for offline analysis.

Experimental Setup
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Caption: Experimental workflow for NaI(Tl) pulse shape discrimination.

Protocol 2: Data Analysis using Charge Integration
This protocol describes the steps to process the acquired waveforms and perform PSD.

Software/Tools:

Data analysis software (e.g., Python with NumPy/SciPy, MATLAB, ROOT).

Procedure:

Load Data: Import the saved waveform data into your analysis environment.
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Baseline Correction: For each waveform, calculate the average baseline value from a pre-

trigger region (before the pulse) and subtract it from the entire waveform.

Pulse Identification: Identify the start time of each pulse (e.g., when the signal crosses a

certain threshold above the noise).

Energy Calculation (Total Charge): Define a "Total" integration window that starts just before

the pulse and ends where the pulse has fully returned to the baseline (e.g., from -20 ns to

1000 ns relative to the pulse start). Integrate the area under the pulse within this window.

This value is proportional to the total energy deposited.

Tail Charge Calculation: Define a "Tail" integration window that starts after the initial peak of

the pulse (e.g., from 100 ns to 1000 ns relative to the pulse start). Integrate the area under

the pulse within this tail window.

Calculate PSD Parameter: For each event, calculate the PSD parameter: PSD = (Tail

Integral) / (Total Integral).

Generate PSD Plot: Create a 2D histogram with the total energy on the x-axis and the

calculated PSD parameter on the y-axis. You should observe two distinct bands

corresponding to the gamma-ray (electron recoil) and neutron (nuclear recoil) events.

Calculate Figure of Merit (FOM): a. Select a specific energy slice from the 2D histogram. b.

Create a 1D histogram of the PSD parameter values within that slice. c. Fit two Gaussian

functions to the two peaks in the 1D histogram. d. Extract the mean (peak position) and Full

Width at Half Maximum (FWHM) for each Gaussian. e. Calculate the FOM using the formula

provided in Table 2.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14727859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waveform Processing

Charge Integration

Start:
Acquired Waveform

Baseline Correction

Identify Pulse Start

Integrate 'Total' Window
(e.g., -20ns to 1000ns)

Integrate 'Tail' Window
(e.g., 100ns to 1000ns)

Calculate PSD Parameter
(Tail / Total)

Total Charge Tail Charge

End:
(Energy, PSD) Pair

Click to download full resolution via product page

Caption: Logical workflow of the Charge Integration PSD method.
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[https://www.benchchem.com/product/b14727859#pulse-shape-discrimination-techniques-
with-nai-tl-scintillators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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